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Compound of Interest

Compound Name: Lutetium acetate hydrate

Cat. No.: B12062755

Get Quote

Lutetium(III) acetate hydrate, a salt of the heaviest lanthanide element, is a key inorganic

precursor compound. While appearing as a simple white crystalline solid, its significance lies in

its utility as a high-purity source of lutetium for sophisticated applications ranging from materials

science to nuclear medicine.[1][2] For researchers and drug development professionals,

understanding the fundamental properties, synthesis, and handling of this compound is crucial

for its effective use as a starting material in the synthesis of catalysts, phosphors for medical

imaging, and, most notably, as a precursor in the production of therapeutic

radiopharmaceuticals.[3][4]

This guide provides a detailed examination of lutetium(III) acetate hydrate, moving beyond

basic data to explain the causality behind its chemical behavior and outlining validated

protocols for its synthesis and handling.

Core Physicochemical Properties and Molecular
Structure
A precise understanding of the chemical formula and associated properties is the foundation for

all experimental work. Lutetium(III) acetate is hygroscopic and typically exists in a hydrated

form.[1][5]
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Chemical Formula and Molecular Weight
The generalized chemical formula for lutetium(III) acetate hydrate is Lu(CH₃COO)₃ · xH₂O. The

'x' indicates a variable number of water molecules of hydration, which can be influenced by the

synthesis and drying conditions.[6] This variability is a critical consideration for gravimetric

analysis and stoichiometry in subsequent reactions.

Anhydrous Form: Lu(CH₃COO)₃

Hydrated Form: Lu(CH₃COO)₃ · xH₂O (where n=1 or 4 are common).[6]

The molecular weight is therefore best expressed on an anhydrous basis, with the mass of

water molecules added for specific, known hydrates.[7]

Property Value Source(s)

Chemical Formula Lu(C₂H₃O₂)₃ (Anhydrous) [6][8]

Linear Formula (CH₃CO₂)₃Lu · xH₂O [7]

Molecular Weight
352.10 g/mol (Anhydrous

Basis)
[7]

Appearance
White crystalline solid or

powder
[2]

Solubility
Soluble in water and polar

solvents
[6]

Key Characteristic Hygroscopic [1][5]

CAS Number 18779-08-3 (for the acetate) [8]

Coordination Chemistry
In its hydrated crystalline state, the lutetium(III) ion typically exhibits a distorted octahedral

coordination geometry. The central Lu³⁺ ion is bound to oxygen atoms from both the acetate

ligands and the water molecules of hydration.[1] This coordination environment is crucial as it

dictates the compound's solubility and reactivity, particularly in ligand exchange reactions

necessary for creating new lutetium-based materials or chelates for medical applications.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://en.wikipedia.org/wiki/Lutetium(III)_acetate
https://en.wikipedia.org/wiki/Lutetium(III)_acetate
https://www.scbt.com/p/lutetium-iii-acetate-hydrate-304675-59-0
https://en.wikipedia.org/wiki/Lutetium(III)_acetate
https://www.strem.com/product/93-7110
https://www.scbt.com/p/lutetium-iii-acetate-hydrate-304675-59-0
https://www.scbt.com/p/lutetium-iii-acetate-hydrate-304675-59-0
https://www.americanelements.com/lutetium-iii-acetate-hydrate-18779-08-3
https://en.wikipedia.org/wiki/Lutetium(III)_acetate
https://www.sigmaaldrich.com/SG/en/product/aldrich/325783
https://www.chembk.com/en/chem/Lutetium%20Acetate
https://www.strem.com/product/93-7110
https://www.sigmaaldrich.com/SG/en/product/aldrich/325783
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12062755?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Purification
Lutetium(III) acetate is typically prepared via a straightforward acid-base neutralization

reaction.[6] The choice of precursor (oxide or hydroxide) and the control of reaction and drying

conditions are paramount to achieving high purity and the desired hydration state.

Underlying Chemical Principle
The synthesis involves the reaction of a basic lutetium precursor with acetic acid to form the

salt and water. The most common route utilizes lutetium(III) oxide due to its stability and

commercial availability.

Reaction Equation: Lu₂O₃ + 6 CH₃COOH → 2 Lu(CH₃COO)₃ + 3 H₂O[6]

Experimental Protocol: Laboratory-Scale Synthesis
This protocol is a self-validating system designed to produce high-purity lutetium(III) acetate

hydrate, which can then be dehydrated if necessary.

Materials:

Lutetium(III) oxide (Lu₂O₃, 99.9%+)

50% (v/v) Acetic Acid solution

Deionized Water

Desiccants (e.g., granular NaOH, Mg(ClO₄)₂)

Methodology:

Reaction Setup: To a 500 mL flask, add 10g of lutetium(III) oxide. Introduce 100-150 mL of a

50% aqueous acetic acid solution.[5] Rationale: A sufficient excess of acetic acid is used to

ensure the complete dissolution of the highly refractory lutetium oxide.

Digestion: Gently heat the mixture on a steam bath. This process can be slow, sometimes

requiring several hours to a full day for complete dissolution of the oxide.[5] Rationale: The

elevated temperature increases the reaction kinetics between the solid oxide and the acid.
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Filtration: If any unreacted oxide remains, filter the hot solution through a fine-porosity filter

paper to remove insoluble impurities.[5]

Crystallization: Transfer the clear filtrate to an evaporating dish and heat on a water bath at

approximately 75°C to reduce the solvent volume. Continue until crystals begin to form upon

cooling.[5] Rationale: Controlled evaporation prevents the formation of amorphous solids and

promotes the growth of well-defined crystals.

Isolation of Hydrate: Cool the solution to room temperature, then place it in an ice bath to

maximize crystal precipitation. Collect the crystals by vacuum filtration.

Drying (Hydrated Form): Transfer the filtered crystals to a watch glass and dry them in a

vacuum desiccator containing granular sodium hydroxide and magnesium perchlorate to

remove surface moisture while preserving the water of hydration.[5]

(Optional) Dehydration: To obtain the anhydrous form, place the hydrate crystals in a vacuum

drying pistol and heat under reduced pressure at 75°C until a constant weight is achieved.[5]
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Synthesis Workflow

Lutetium(III) Oxide (Lu₂O₃)

Reaction & Digestion
(Steam Bath)

50% Acetic Acid

Filtration (Hot)

Volume Reduction
(75°C Water Bath)

Cooling & Precipitation

Vacuum Desiccation
(Room Temp)

Lutetium(III) Acetate Hydrate
Lu(OAc)₃·xH₂O

Vacuum Drying
(75°C)

Optional
Dehydration

Anhydrous Lutetium(III) Acetate
Lu(OAc)₃

Click to download full resolution via product page

Caption: Workflow for the synthesis of lutetium(III) acetate.
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Applications in Drug Development and Materials
Science
Lutetium(III) acetate serves as a versatile precursor for a variety of advanced materials.[2] Its

high purity and solubility make it an ideal starting point for complex synthesis routes.

Precursor for Advanced Materials
Catalysis: It is used to produce lutetium-based catalysts for applications in petroleum

cracking, alkylation, and various polymerization reactions.[3][9]

Phosphors and Ceramics: Lutetium compounds are critical in the manufacturing of specialty

glasses, ceramics, and phosphors. For example, lutetium tantalate (LuTaO₄), derived from

lutetium precursors, is an exceptionally dense white material used in X-ray phosphors.[3]

Pathway to Therapeutic Radiopharmaceuticals
For drug development professionals, the most critical application of lutetium is in Targeted

Radionuclide Therapy (TRT). The beta-emitting isotope Lutetium-177 (¹⁷⁷Lu) is used to deliver

cytotoxic radiation directly to cancer cells, minimizing damage to surrounding healthy tissue.

[10] While lutetium acetate itself is not directly used in the final drug product, stable lutetium

compounds are the essential starting point for the production of ¹⁷⁷Lu.

The process involves several key transformations:

Target Preparation: A high-purity, stable lutetium compound (often derived from the acetate

or nitrate salt) is converted to lutetium oxide.

Neutron Activation: The stable lutetium target is irradiated in a nuclear reactor, where it

captures a neutron to become radioactive ¹⁷⁷Lu.

Processing: The irradiated target is dissolved, typically in hydrochloric acid, to produce

¹⁷⁷LuCl₃, the chemical form used for radiolabeling.

Radiolabeling: The ¹⁷⁷LuCl₃ is chelated by a carrier molecule (e.g., a peptide like

DOTATATE) that specifically targets receptors overexpressed on cancer cells.[10] The

Committee for Medicinal Products for Human Use (CHMP) has recently issued positive
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opinions for radiopharmaceutical precursors like lutetium (¹⁷⁷Lu) chloride for this exact

purpose.[4]

Radiopharmaceutical Production Pathway
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Caption: Pathway from stable lutetium acetate to a therapeutic radiopharmaceutical.

Safety, Handling, and Storage
Proper handling and storage are essential due to the compound's hygroscopic nature and to

ensure operator safety.

Personal Protective Equipment (PPE): Always wear safety glasses with side shields,

chemical-resistant gloves, and a lab coat.

Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhaling dust.

Avoid dust formation during transfer and weighing.[11][12] All personal contact, including

inhalation, should be avoided.[13]

Storage: Lutetium(III) acetate hydrate is hygroscopic and must be stored in a tightly sealed

container to prevent moisture absorption.[5][11] Store in a cool, dry, and well-ventilated place

away from incompatible materials such as strong oxidizing agents.[11]

Spill Management: In case of a spill, carefully sweep up the solid material, avoiding dust

generation, and place it in a suitable, labeled container for disposal.[14]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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